N-{[5-(4-fluorophenyl)-3-isoxazolyl]methyl}-1-methyl-6-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: N-[[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl]-1-methyl-6-propylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C19H19FN6O/c1-3-4-17-23-18(15-11-22-26(2)19(15)24-17)21-10-14-9-16(27-25-14)12-5-7-13(20)8-6-12/h5-9,11H,3-4,10H2,1-2H3,(H,21,23,24)
• InChI Key: HDCJAYZVAIXQQA-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC(=C2C=NN(C2=N1)C)NCC3=NOC(=C3)C4=CC=C(C=C4)F
• Molecular Formula: C19H19FN6O
• Molecular Weight: 366.4 g/mol

Description

The compound belongs to the class of pyrazolo[3,4-d]pyrimidines, which are nitrogen-containing heterocyclic compounds. These compounds are known to have various biological and pharmacological activities.

Synthesis Analysis

Pyrazolo[3,4-d]pyrimidines can be synthesized through various methods. The synthesis strategies are usually systematized according to the method used to assemble the pyrazolopyridine system.

Molecular Structure Analysis

The molecular structure of pyrazolo[3,4-d]pyrimidines consists of a fused nitrogen-containing heterocyclic ring system.

Future Directions

The future research directions could involve exploring the biological and pharmacological activities of this compound. Pyrazolo[3,4-d]pyrimidines have shown potential in various areas, including as CDK2 inhibitors for cancer treatment.